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This technical guide provides a comprehensive analysis of the crystal structure of ferric nitrate
for researchers, scientists, and drug development professionals. It details the crystallographic

parameters of its various hydrated forms, outlines experimental protocols for structure

determination, and presents a logical workflow for analysis.

Physicochemical Properties of Ferric Nitrate
Ferric nitrate, or iron(III) nitrate, is an inorganic compound with the formula Fe(NO₃)₃. It is a

crystalline solid that is typically found in its hydrated forms, the most common being the

nonahydrate, Fe(NO₃)₃·9H₂O.[1][2][3][4] The anhydrous form has a molecular weight of 241.86

g/mol , while the nonahydrate has a molecular weight of 403.999 g/mol .[2][5][6] The

appearance of ferric nitrate crystals is typically pale violet, and they are hygroscopic.[6][7]

The density of the hexahydrate is 1.68 g/cm³, and the nonahydrate is 1.6429 g/cm³.[2][5] The

melting point of the nonahydrate is 47.2 °C, and it boils at 125 °C.[2][5] Ferric nitrate is soluble

in water, alcohol, and acetone.[2][3]

Crystal Structure of Ferric Nitrate Hydrates
The crystal structure of ferric nitrate has been determined for several of its hydrated forms.

The coordination of the iron(III) ion and the arrangement of the nitrate anions and water

molecules vary depending on the degree of hydration.
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A study of various iron(III) nitrate hydrates revealed detailed crystal structures for the tetra-,

penta-, and hexahydrate forms.[8]

Hexahydrate (--INVALID-LINK--₃): In this form, the crystal structure is composed of

hexaaquairon(III) octahedra, [Fe(H₂O)₆]³⁺, and nitrate anions. These components are

interconnected through hydrogen bonds.[8]

Pentahydrate (--INVALID-LINK--₂): In the pentahydrate, one water molecule in the

coordination sphere of the iron atom is replaced by an oxygen atom from a nitrate group,

forming a pentaaquanitratoiron(III) complex.[8]

Tetrahydrate ([Fe(NO₃)₂(H₂O)₃]NO₃·H₂O): The tetrahydrate exhibits a pentagonal-

bipyramidal coordination geometry. The iron(III) ion is coordinated to two bidentate nitrate

anions and one water molecule in the pentagonal plane.[8]

The following table summarizes the crystallographic data for different hydrated forms of ferric
nitrate.
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Experimental Protocols for Crystal Structure
Determination
The determination of the crystal structure of ferric nitrate hydrates is typically performed using

single-crystal X-ray diffraction.

Single crystals of ferric nitrate hydrates suitable for X-ray diffraction can be grown from their

hydrous melts or solutions in nitric acid.[8] For example, crystals of the hexahydrate can be

obtained from a solution of ferric nitrate nonahydrate in dilute nitric acid.[8] The tetrahydrate

can be prepared using a solution of the pentahydrate in pure nitric acid.[8]

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.
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Data Collection: The crystal is placed in a single-crystal X-ray diffractometer. Data collection

is typically performed at a controlled temperature, often low temperatures to reduce thermal

vibrations.

Structure Solution and Refinement: The collected diffraction data is used to solve the crystal

structure using direct methods or Patterson methods. The structural model is then refined

using least-squares methods.

The overall workflow for crystal structure analysis is depicted in the following diagram.
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Diagram of the experimental workflow for crystal structure determination.
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Applications in Research and Drug Development
Understanding the crystal structure of ferric nitrate is crucial for its application in various fields.

In materials science, it is used in the synthesis of iron-based catalysts and nanoparticles.[9] For

instance, ferric nitrate impregnated on clays serves as an oxidant in organic synthesis.[4] In

the pharmaceutical industry, knowledge of the crystal structure of iron compounds is important

for the design of iron supplements and drugs that may interact with iron-containing biological

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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